Cas no 1361711-44-5 (2'-Bromomethyl-3,4-dichloro-5'-trifluoromethyl-biphenyl)

• Product Name: 2'-Bromomethyl-3,4-dichloro-5'-trifluoromethyl-biphenyl
• CAS No: 1361711-44-5
• MF: C₁₄H₈BrCl₂F₃
• MW: 384.018531799316
• CID: 4996346
• Update Time: 2025-05-21

2'-Bromomethyl-3,4-dichloro-5'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Bromomethyl-3,4-dichloro-5'-trifluoromethyl-biphenyl

• Inchi： 1S/C14H8BrCl2F3/c15-7-9-1-3-10(14(18,19)20)6-11(9)8-2-4-12(16)13(17)5-8/h1-6H,7H2
• InChI Key： LFSXJLHGWZEMCN-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(F)(F)F)=CC=1C1C=CC(=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 6.2
• Topological Polar Surface Area: 0

Additional information on 2'-Bromomethyl-3,4-dichloro-5'-trifluoromethyl-biphenyl

2'-Bromomethyl-3,4-dichloro-5'-trifluoromethyl-biphenyl: A Comprehensive Overview

The compound 2'-Bromomethyl-3,4-dichloro-5'-trifluoromethyl-biphenyl, with the CAS number 1361711-44-5, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique biphenyl structure, which consists of two benzene rings connected by a single bond. The substituents on the rings—specifically, the bromomethyl group at position 2', the dichloro groups at positions 3 and 4, and the trifluoromethyl group at position 5'—confer distinctive chemical properties that make this compound valuable for various applications.

The synthesis of 2'-Bromomethyl-3,4-dichloro-5'-trifluoromethyl-biphenyl typically involves multi-step organic reactions, including nucleophilic substitution and electrophilic aromatic substitution. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. These improvements have been documented in several peer-reviewed journals, highlighting the compound's potential for large-scale industrial applications.

One of the most promising areas of research involving this compound is its application in advanced materials. The combination of halogen substituents (bromine and chlorine) and the trifluoromethyl group imparts unique electronic and thermal properties to the molecule. For instance, studies have shown that 2'-Bromomethyl-3,4-dichloro-5'-trifluoromethyl-biphenyl can serve as a precursor for high-performance polymers used in optoelectronic devices. These polymers exhibit excellent charge transport properties, making them ideal for applications in organic light-emitting diodes (OLEDs) and flexible electronics.

In addition to its role in materials science, this compound has also been explored for its potential in pharmaceutical chemistry. The bromomethyl group is known to participate in various bioisosteric replacements, which can enhance drug efficacy and reduce toxicity. Recent research has focused on modifying the substituents on the biphenyl ring to create analogs with improved pharmacokinetic profiles. For example, replacing the trifluoromethyl group with other electron-withdrawing groups has been shown to increase the compound's solubility in biological media, a critical factor for drug delivery.

The environmental impact of 2'-Bromomethyl-3,4-dichloro-5'-trifluoromethyl-biphenyl has also been a topic of interest. Due to its complex structure and halogen content, this compound exhibits persistence in certain environmental conditions. However, recent studies have demonstrated that under specific microbial conditions, it can undergo biodegradation. This finding is significant for industries seeking sustainable alternatives to traditional chemical processes.

In conclusion, 2'-Bromomethyl-3,4-dichloro-5'-trifluoromethyl-biphenyl is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for both academic research and industrial development. As new synthetic methods and applications continue to emerge, this compound is poised to play an increasingly important role in advancing modern chemistry and materials science.